Cas no 947662-84-2 (2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL)
2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL Chemical and Physical Properties
Names and Identifiers
-
- 2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL
- 2-(2-Aminoethyl)sulfonylpyridine dihydrochloride
-
- MDL: MFCD03840165
- Inchi: 1S/C7H10N2O2S.ClH/c8-4-6-12(10,11)7-3-1-2-5-9-7;/h1-3,5H,4,6,8H2;1H
- InChI Key: ZLDMOCOJQVRCHX-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CC=1)(=O)(=O)CCN.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR12959-250mg |
2-(2-Aminoethyl)sulphonylpyridine dihydrochloride |
947662-84-2 | 250mg |
£375.00 | 2023-09-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406622-250mg |
2-(Pyridin-2-ylsulfonyl)ethan-1-amine dihydrochloride |
947662-84-2 | 97% | 250mg |
¥5064.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406622-1g |
2-(Pyridin-2-ylsulfonyl)ethan-1-amine dihydrochloride |
947662-84-2 | 97% | 1g |
¥10940.00 | 2024-04-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD449764-1g |
2-(Pyridin-2-ylsulfonyl)ethanamine dihydrochloride |
947662-84-2 | 97% | 1g |
¥8416.0 | 2024-04-17 | |
| abcr | AB234875-250 mg |
2-(2-Aminoethyl)sulphonylpyridine dihydrochloride |
947662-84-2 | 250MG |
€465.80 | 2023-03-20 | ||
| abcr | AB234875-1 g |
2-(2-Aminoethyl)sulphonylpyridine dihydrochloride |
947662-84-2 | 1g |
€1,082.70 | 2023-03-20 | ||
| AstaTech | AR3972-0.25/G |
2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL |
947662-84-2 | 95% | 0.25g |
$260 | 2023-09-18 | |
| AstaTech | AR3972-1/G |
2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL |
947662-84-2 | 95% | 1g |
$650 | 2023-09-18 | |
| Ambeed | A376607-1g |
2-(Pyridin-2-ylsulfonyl)ethanamine dihydrochloride |
947662-84-2 | 97% | 1g |
$1163.0 | 2024-04-15 | |
| abcr | AB234875-250mg |
2-(2-Aminoethyl)sulphonylpyridine dihydrochloride; . |
947662-84-2 | 250mg |
€696.40 | 2025-04-14 |
2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL
Introduction to 2-(Pyridine-2-sulfonyl)ethylamine 2HCl (CAS No. 947662-84-2)
2-(Pyridine-2-sulfonyl)ethylamine 2HCl, identified by its Chemical Abstracts Service (CAS) number 947662-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl amines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a pyridine ring and a sulfonyl group in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The structural framework of 2-(pyridine-2-sulfonyl)ethylamine 2HCl consists of an ethylamine moiety linked to a pyridine ring substituted at the 2-position with a sulfonyl group. This configuration allows for multiple possible interactions with biological targets, making it a versatile building block in drug discovery. The compound’s solubility and stability under various conditions further enhance its utility in synthetic protocols and laboratory applications.
In recent years, there has been growing interest in sulfonyl amine derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds containing the sulfonyl group often exhibit inhibitory activity against enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. Specifically, pyridine-2-sulfonyl derivatives have shown promise in preclinical trials as modulators of protein-protein interactions, which is a critical aspect of many disease mechanisms.
One of the most compelling areas of research involving 2-(pyridine-2-sulfonyl)ethylamine 2HCl is its potential role in oncology. Researchers have been exploring its derivatives as inhibitors of kinases and other enzymes that are aberrantly activated in cancer cells. The pyridine ring, in particular, is known to facilitate binding to specific amino acid residues in target proteins, enhancing the compound’s binding affinity and selectivity. Preliminary studies suggest that modifications to the ethylamine moiety can further optimize the compound’s potency and reduce off-target effects.
The synthesis of 2-(pyridine-2-sulfonyl)ethylamine 2HCl involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by sulfonylation, where the pyridine ring is introduced as a key structural component. The final step often involves hydrochlorination to form the hydrochloride salt, which improves the compound’s solubility and handling properties.
From a pharmaceutical development perspective, the hydrochloride salt form (2HCl) is particularly advantageous because it enhances the compound’s bioavailability and pharmacokinetic profile. This makes it more suitable for formulation into oral or injectable medications. Additionally, the stability of the hydrochloride salt under storage conditions ensures that the compound remains effective for extended periods, which is crucial for commercialization and clinical use.
The chemical properties of 2-(pyridine-2-sulfonyl)ethylamine 2HCl also make it useful in other applications beyond drug development. For instance, it can serve as a ligand in coordination chemistry, where it forms complexes with metal ions for catalytic or analytical purposes. Furthermore, its ability to interact with biological molecules has implications in biochemical research, particularly in studying enzyme mechanisms and receptor binding affinities.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of pyridine-2-sulfonyl derivatives with greater accuracy before conducting expensive wet-lab experiments. Molecular docking simulations and virtual screening techniques have identified several promising analogs of 2-(pyridine-2-sulfonyl)ethylamine 2HCl that may exhibit enhanced potency or selectivity against specific targets. These computational approaches have significantly accelerated the drug discovery process by narrowing down candidate compounds for further investigation.
In conclusion, 2-(pyridine-2-sulfonyl)ethylamine 2HCl (CAS No. 947662-84-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration in oncology and other therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like pyridine-2-sulfonyl ethylamine derivatives are poised to play a crucial role in shaping future treatments for various diseases.
947662-84-2 (2-(PYRIDINE-2-SULFONYL)ETHYLAMINE 2HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)